Cas no 876516-52-8 (5-Pyrimidinecarboxylicacid, 4-amino-2-(propylamino)-)

• Product Name: 5-Pyrimidinecarboxylicacid, 4-amino-2-(propylamino)-
• CAS No: 876516-52-8
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 709966
• PubChem ID: 23130780
• Update Time: 2025-04-19

5-Pyrimidinecarboxylicacid, 4-amino-2-(propylamino)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylicacid, 4-amino-2-(propylamino)-
• 4-amino-2-(propylamino)pyrimidine-5-carboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-amino-2-(propylamino)- (9CI)
• 876516-52-8
• SCHEMBL1680472
• DTXSID70630858
• 4-amino-2-(propylamino)pyrimidine-5-carboxylicacid

• Inchi： 1S/C8H12N4O2/c1-2-3-10-8-11-4-5(7(13)14)6(9)12-8/h4H,2-3H2,1H3,(H,13,14)(H3,9,10,11,12)
• InChI Key： PYXQZZMXKMRDGE-UHFFFAOYSA-N
• SMILES： OC(C1C=NC(=NC=1N)NCCC)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: 1.1
• Topological Polar Surface Area: 101Ų